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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling and disposal of Dikar fungicide waste in a
laboratory setting. Dikar is a fungicide-miticide containing the active ingredients Mancozeb and
Dinocap.[1][2][3] Adherence to these protocols is crucial for ensuring laboratory safety and
environmental protection.

Frequently Asked Questions (FAQs)

Q1: What is Dikar and why does its waste require special handling?

Al: Dikar is a wettable powder fungicide-miticide containing 72.0% Mancozeb and 4.7%
Dinocap.[1][2] These active ingredients are pesticides that can be harmful to humans and the
environment if not handled and disposed of correctly.[4][5] Laboratory waste containing Dikar is
considered hazardous waste and must be managed according to specific safety and
environmental regulations.

Q2: What are the primary hazards associated with Dikar waste?

A2: The primary hazards of Dikar waste stem from its active ingredients, Mancozeb and
Dinocap. Dikar may cause irritation to the nose, throat, eyes, and skin.[1] Inhalation of dust
and spray mist should be avoided.[1] Dinocap is classified as harmful if swallowed and may
cause an allergic skin reaction.[6] It is also very toxic to aquatic life with long-lasting effects.[6]

Q3: What immediate first aid measures should be taken in case of exposure to Dikar?
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A3: In case of accidental exposure, follow these first aid measures immediately:

« If swallowed: Do not induce vomiting. Call a physician or poison control center immediately.

[1]3]

e If in eyes: Immediately flush with large amounts of water for at least 15 minutes. Consult a
physician if irritation persists.[1][3]

« If on skin: Immediately wash with plenty of soap and water. Get medical attention if irritation
develops.[1][3]

Q4: Can I dispose of small amounts of Dikar waste down the sink or in the regular trash?

A4: No. Never pour Dikar waste down the sink or dispose of it in the regular trash.[4] Improper
disposal can contaminate water systems and the environment.[4] All Dikar waste, including
empty containers, must be handled as hazardous chemical waste.

Troubleshooting Guide

Problem: | have generated a small amount of Dikar-contaminated liquid waste. How do |
collect and store it?

Solution:

o Container Selection: Use a clearly labeled, leak-proof container compatible with chemical
waste. The original product container should not be reused for waste.

e Labeling: Label the waste container with "Hazardous Waste," the full chemical names of the
active ingredients ("Mancozeb and Dinocap waste"), and the date of accumulation.

o Storage: Store the sealed container in a designated and properly ventilated satellite
accumulation area, away from incompatible materials. Ensure the storage area has
secondary containment to capture any potential leaks.

Problem: | have spilled a small amount of Dikar powder in the lab.

Solution:
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» Restrict Access: Immediately alert others in the area and restrict access to the spill.

e Personal Protective Equipment (PPE): Before cleaning, ensure you are wearing appropriate
PPE, including chemical-resistant gloves, a lab coat, and safety goggles. For larger spills or
in poorly ventilated areas, respiratory protection may be necessary.

e Cleanup:

o Gently cover the spill with an absorbent material like vermiculite or sand to prevent the
powder from becoming airborne.

o Carefully sweep the absorbent mixture into a designated hazardous waste container.
Avoid creating dust.

o Clean the spill area with a damp cloth. Dispose of the cloth as hazardous waste.

o Decontamination: Decontaminate the area using a suitable cleaning agent. Check your
institution's specific procedures for decontamination of pesticide spills.[7][8][9]

o Waste Disposal: Seal and label the container with the spill cleanup materials as "Hazardous
Waste: Dikar spill debris" and dispose of it through your institution's hazardous waste
management program.

Problem: The Dikar solution | prepared appears to have precipitated.
Solution:

Precipitation may occur if the solution is old or was prepared improperly. This does not change
the hazardous nature of the waste. Handle the entire volume, including the precipitate, as
Dikar hazardous waste. Follow the standard liquid waste disposal protocol. Do not attempt to
redissolve the precipitate for use in experiments.

Quantitative Data Summary

The following table summarizes key quantitative information regarding the handling and
properties of Dikar's active ingredients.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pesticidestewardship.org/spills/cleanup/
https://www.weld.gov/files/sharedassets/public/departments/public-works/documents/2019-pesticide-spills.pdf
https://pesticidestewardship.org/spills/decontaminants/
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Parameter Value Source

Dikar Composition

Mancozeb 72.0% [1][2]

Dinocap 4.7% [11[2]

Occupational Exposure Limits

No specific limits found for
Dikar, refer to individual

components

Waste Container Rinsing

] ) Fill container 1/4 full with water
Triple Rinse Volume ] [10]
for each rinse.

Emergency Eye Wash

Minimum Flushing Time 15 minutes [11[3]

Experimental Protocols
Protocol 1: Handling and Collection of Dikar Waste

o Personal Protective Equipment (PPE): Before handling Dikar or its waste, don a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety goggles.[5][11][12][13]

e Weighing and Preparation: Conduct all weighing of Dikar powder and preparation of
solutions in a certified chemical fume hood to minimize inhalation exposure.[1]

o Waste Segregation:

o Solid Waste: Collect all Dikar-contaminated solid waste (e.g., weighing paper,
contaminated paper towels, used PPE) in a designated, clearly labeled, and sealed
hazardous waste container.

o Liquid Waste: Collect all aqueous and solvent-based solutions containing Dikar in a
separate, clearly labeled, and sealed hazardous waste container. Do not mix with other
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chemical waste streams unless explicitly permitted by your institution's hazardous waste
management plan.

o Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full
names of the active ingredients (Mancozeb and Dinocap), the approximate concentration,
and the date of initial waste accumulation.

o Temporary Storage: Store waste containers in a designated satellite accumulation area that
is secure and has secondary containment.

Protocol 2: Disposal of Empty Dikar Containers

» Triple Rinsing: Empty Dikar containers must be triple-rinsed before disposal.[10]

o

Fill the container approximately one-quarter full with water.

[¢]

Securely cap the container and shake vigorously for 30 seconds.

[¢]

Pour the rinsate into a designated hazardous waste container for Dikar liquid waste.

[e]

Repeat this rinsing procedure two more times.

» Container Defacing: After triple rinsing, deface or remove the original product label to prevent
reuse.

» Disposal: Dispose of the triple-rinsed, defaced container according to your institution's
guidelines for non-hazardous solid waste, or as directed by your environmental health and
safety department.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for handling and disposing of Dikar waste in a laboratory.
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Caption: Logical steps for responding to a Dikar spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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